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Compound of Interest

Compound Name: 2,5-Dimethylene-furan

Cat. No.: B15487505

Topic: Personal Protective Equipment for Handling 2,5-Dimethylfuran

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety information and handling protocols for 2,5-Dimethylfuran
(CAS 625-86-5). Adherence to these guidelines is essential to ensure the safety of laboratory
personnel and the integrity of research. 2,5-Dimethylfuran is a highly flammable liquid that is
harmful if swallowed and can cause skin, eye, and respiratory irritation.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2,5-Dimethylfuran.
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Property Value

CAS Number 625-86-5[1][2][3]

Molecular Formula CeHsO[1][2]

Molecular Weight 96.13 g/mol [1][3]

Appearance Clear colorless to amber liquid[2]
Boiling Point 92-94 °C[1][2]

Melting Point -62 °C[1]

Flash Point -1 °C (30 °F)[1]

Density 0.903 g/mL at 25 °C

Operational Plan: Handling 2,5-Dimethylfuran

This section outlines the standard operating procedure for the safe handling of 2,5-
Dimethylfuran in a laboratory setting.

1. Engineering Controls:

» Always handle 2,5-Dimethylfuran in a well-ventilated area, preferably within a certified
chemical fume hood.[4]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

» Use explosion-proof electrical and ventilating equipment.[4]

o All metal parts of the equipment must be grounded to prevent ignition of vapors by static
electricity discharge.[4]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes.
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o Skin Protection:
o Wear flame-retardant antistatic protective clothing.[5]

o Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of
degradation before use and replace them immediately if contaminated.

o Alab coat should be worn and buttoned to its full length.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[4]

3. Handling Procedures:
o Keep the container tightly closed when not in use.[4]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.[4]

e Use only non-sparking tools.[4]

e Avoid contact with skin, eyes, and clothing.
» Avoid inhalation of vapor or mist.

» Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of 2,5-Dimethylfuran and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 2,5-Dimethylfuran, including unused product and contaminated
materials (e.g., absorbent paper, gloves, and disposable lab coats), in a designated, properly
labeled, and sealed hazardous waste container.
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e Your contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic
bag for eventual disposal.[2][3]

2. Waste Storage:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

3. Waste Disposal:

» Dispose of the hazardous waste through a licensed professional waste disposal service.[5]
 All disposal activities must be in accordance with local, state, and federal regulations.[5]

e Do not dispose of 2,5-Dimethylfuran down the drain or in general waste.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 2,5-Dimethylfuran from
preparation to disposal.
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Caption: Workflow for Safe Handling of 2,5-Dimethylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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